Cas no 66642-55-5 (5-aza-2'-deoxycytidine-5'-monophosphate)

5-aza-2'-deoxycytidine-5'-monophosphate Properties

Names and Identifiers

• 5-aza-2'-deoxycytidine-5'-monophosphate
• 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-
• 5-Aza-2´-deoxy Cytidine 5´-Monophosphate
• 5-AZA-2'-DEOXY CYTIDINE 5'-MONOPHOSPHATE
• 1-(2-Deoxy-5-O-phosphonopentofuranosyl)-4-imino-1,4-dihydro-1,3,5-triazin-2-ol
• 5-AZA-CYTIDINE-5'MONOPHOSPHATE
• 1,3,5-TRIAZIN-2(1H)-ONE, 4-AMINO-1-(2-DEOXY-5-O-PHOSPHONO-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-
• 66642-55-5
• 5-Aza-dcmp
• SCHEMBL1152822
• DTXSID80985225
• 5-AZA-2'-DEOXYCYTIDINE MONOPHOSPHATE
• [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Y8E227WD26
• UNII-Y8E227WD26
• Q27455880
• 4-amino-1-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-1,3,5-triazin-2(1H)-one
• 4-AMINO-1-(2-DEOXY-5-O-PHOSPHONO-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,3,5-TRIAZIN-2(1H)-ONE
• 5-AZA-2'-DEOXYCYTIDINE 5'-MONOPHOSPHATE
• +Expand

• InChIKey： JQHZISUSXMJEPR-KVQBGUIXSA-N
• Inchi： InChI=1S/C8H13N4O7P/c9-7-10-3-12(8(14)11-7)6-1-4(13)5(19-6)2-18-20(15,16)17/h3-6,13H,1-2H2,(H2,9,11,14)(H2,15,16,17)/t4-,5+,6+/m0/s1
• SMILES： C1C(C(OC1N2C=NC(=NC2=O)N)COP(=O)(O)O)O

Computed Properties

• Exact Mass: 308.05218576g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 308.05218576g/mol
• Heavy Atom Count: 20
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.2
• Topological Polar Surface Area: 167Ų